[(1R,9R,12S,13S)-12-acetyloxy-3-hydroxy-4,11-dimethoxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5,10-tetraen-13-yl] acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[(1R,9R,12S,13S)-12-acetyloxy-3-hydroxy-4,11-dimethoxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5,10-tetraen-13-yl] acetate is a natural product found in Stephania cephalantha with data available.
Scientific Research Applications
Structural Analysis and Comparison
- The crystal structures of compounds related to [(1R,9R,12S,13S)-12-acetyloxy-3-hydroxy-4,11-dimethoxy-17-azatetracyclo[7.5.3.0^1,10.0^2,7]heptadeca-2(7),3,5,10-tetraen-13-yl] acetate have been studied, revealing a rigid azabicyclo[7.3.1]enediyne core with minor differences in ring conformation between molecules. These structures are similar to those found in related compounds like deoxydynemicin A and triacetyldynemicin A (Lynch, Fairhurst, Iliadis, Magnus, & Davis, 1995).
Enzymatic Synthesis of Derivatives
- Enzymatic resolution studies have been conducted on related compounds, leading to the stereoselective synthesis of novel carbasugar derivatives. This process involves various steps including treatment with sodium in liquid ammonia and Baeyer–Villiger oxidation, demonstrating the potential for creating diverse derivatives with specific stereochemistry (Gümüş & Tanyeli, 2010).
Chemical Reactions and Modifications
- Research has explored the reactions and structural transformations of compounds similar to [(1R,9R,12S,13S)-12-acetyloxy-3-hydroxy-4,11-dimethoxy-17-azatetracyclo[7.5.3.0^1,10.0^2,7]heptadeca-2(7),3,5,10-tetraen-13-yl] acetate. Studies have shown diverse chemical behaviors such as oxetane formation, intramolecular oxygen migration, and stereoselective formations, highlighting the versatility and reactivity of these compounds in synthetic chemistry (Mosimann & Vogel, 2000).
NMR Spectral Analysis
- NMR spectral data have been analyzed for derivatives of similar compounds, providing detailed insights into their molecular structure. Such analyses assist in determining the stereochemistry and electronic properties of these molecules, which are crucial for understanding their reactivity and potential applications (Pedersoli, Constantino, & da Silva, 2006).
Biosynthesis and Metabolic Studies
- Studies have investigated the biosynthesis and metabolic pathways of related compounds. Understanding these pathways is essential for developing synthetic methods and for the potential biological applications of these compounds (Li, Takei, Takahashi, & Nabeta, 2007).
Properties
Molecular Formula |
C22H27NO7 |
---|---|
Molecular Weight |
417.5 g/mol |
IUPAC Name |
[(1R,9R,12S,13S)-12-acetyloxy-3-hydroxy-4,11-dimethoxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5,10-tetraen-13-yl] acetate |
InChI |
InChI=1S/C22H27NO7/c1-11(24)29-16-10-22-7-8-23-14(18(22)21(28-4)20(16)30-12(2)25)9-13-5-6-15(27-3)19(26)17(13)22/h5-6,14,16,20,23,26H,7-10H2,1-4H3/t14-,16+,20+,22-/m1/s1 |
InChI Key |
XAQZCUNTDGRIEM-BJKXHWDHSA-N |
Isomeric SMILES |
CC(=O)O[C@H]1C[C@@]23CCN[C@@H](C2=C([C@H]1OC(=O)C)OC)CC4=C3C(=C(C=C4)OC)O |
Canonical SMILES |
CC(=O)OC1CC23CCNC(C2=C(C1OC(=O)C)OC)CC4=C3C(=C(C=C4)OC)O |
Synonyms |
FK-3000 FK3000 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.